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Compound of Interest

Compound Name: Amoxicillin-13C6

Cat. No.: B1151688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, specifications, and applications of Amoxicillin-13C6, a stable isotope-labeled

internal standard crucial for the accurate quantification of amoxicillin in research and preclinical

studies.

Commercial Suppliers and Product Specifications
Amoxicillin-13C6 is available from several reputable suppliers specializing in research

chemicals and analytical standards. The purity and isotopic enrichment are critical parameters

for its use as an internal standard in mass spectrometry-based assays. Below is a summary of

the quantitative data provided by various suppliers.
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Supplier
Chemical
Purity

Isotopic
Enrichment

Molecular
Formula

Molecular
Weight ( g/mol
)

Nucleosyn 95%[1] 98%[1]
C₁₀¹³C₆H₁₉N₃O₅

S[1]
371.36[1]

Alfa Chemistry ≥95% 99% ¹³C C₁₆H₁₉N₃O₅S 371.4

Shimadzu min. 95% min. 99% ¹³C[2] C₁₆H₁₉N₃O₅S[2] 371.40[2]

MedChemExpres

s
Not specified Not specified

C₁₀¹³C₆H₁₉N₃O₅

S[3]
371.36[3]

LGC Standards Not specified Not specified
C₁₀¹³C₆H₁₉N₃O₅

S[4]
Not specified

Toronto

Research

Chemicals (TRC)

Not specified Not specified
C₁₀¹³C₆H₁₉N₃O₅

S
371.36

Santa Cruz

Biotechnology
Not specified Not specified

C₁₀¹³C₆H₁₉N₃O₅

S
371.36

Application: Bioanalytical Method Internal Standard
Amoxicillin-13C6 serves as an ideal internal standard for the quantification of amoxicillin in

biological matrices, such as human plasma, using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its chemical structure is identical to amoxicillin, except for the

inclusion of six carbon-13 isotopes. This ensures that it co-elutes with the unlabeled amoxicillin

and exhibits similar ionization efficiency, while being distinguishable by its higher mass. This

allows for the correction of variability during sample preparation and analysis, leading to highly

accurate and precise quantification.

Experimental Protocols
The following sections detail typical experimental methodologies for the quantification of

amoxicillin in human plasma using Amoxicillin-13C6 as an internal standard. These protocols

are based on established methods found in the scientific literature.[1][5][6][7][8][9]
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Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is a common technique for cleaning up and concentrating the analyte

and internal standard from complex biological matrices.

Methodology:

Spiking: To 100 µL of a human plasma sample, add a known concentration of Amoxicillin-
13C6 working solution.

Acidification: Add 100 µL of 1% (v/v) formic acid in water and vortex for 30 seconds.[8]

Centrifugation: Centrifuge the sample at 14,000 x g for 5 minutes at 10 °C.[8]

SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Phenomenex

Strata-X) with 1.0 mL of methanol followed by 1.0 mL of 1% (v/v) formic acid in water.[8]

Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE

cartridge.

Washing: Wash the cartridge with 1.0 mL of 1% (v/v) formic acid in water, followed by 1.0 mL

of water.[8]

Drying: Dry the cartridge under a stream of nitrogen for 1 minute.[8]

Elution: Elute the amoxicillin and Amoxicillin-13C6 with 1.0 mL of the mobile phase.

Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the

residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography:

System: An ultra-performance liquid chromatography (UPLC) system.

Column: A C18 reversed-phase column (e.g., UPLC BEH C18, 50 mm × 2.1 mm, 1.7 µm).[6]
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Mobile Phase: A gradient of acetonitrile and 2.0 mM ammonium formate in water is often

used.[6]

Flow Rate: A typical flow rate is 0.400 mL/min.[6]

Injection Volume: 5 µL.

Tandem Mass Spectrometry:

Ionization: Electrospray ionization (ESI) in negative or positive mode. The negative ionization

mode is often preferred for amoxicillin.[10]

Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-

product ion transitions for both amoxicillin and Amoxicillin-13C6.

Amoxicillin Transition: m/z 363.9 → 223.1[10]

Amoxicillin-13C6 Transition: m/z 369.9 → 229.1 (The exact m/z will be 6 Da higher than

the unlabeled compound).
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Caption: Workflow for amoxicillin quantification using Amoxicillin-13C6.

Logical Relationship of Internal Standard Method
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Caption: Principle of quantification using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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